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Compound of Interest

Compound Name: 9-Phenanthreneacetonitrile

Cat. No.: B15176628

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical modification of the nitrile
group in 9-phenanthreneacetonitrile, a key intermediate in the synthesis of various
phenanthrene derivatives with potential applications in medicinal chemistry and materials
science. The following sections describe common transformations of the nitrile moiety,
including hydrolysis to a carboxylic acid, reduction to a primary amine, and reaction with a
Grignard reagent to form a ketone.

Hydrolysis of 9-Phenanthreneacetonitrile to 9-
Phenanthreneacetic Acid

The hydrolysis of the nitrile group provides a straightforward route to the corresponding
carboxylic acid, 9-phenanthreneacetic acid. This derivative can serve as a building block for the
synthesis of esters, amides, and other acid-containing compounds. Both acidic and basic
conditions can be employed for this transformation.

Experimental Protocol: Acidic Hydrolysis

A mixture of 9-phenanthreneacetonitrile, glacial acetic acid, sulfuric acid, and water is
refluxed to yield 9-phenanthreneacetic acid.
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Materials:

¢ 9-Phenanthreneacetonitrile

e Glacial Acetic Acid

e Concentrated Sulfuric Acid

o Water

e Round-bottom flask with reflux condenser

e Heating mantle

o Beakers, graduated cylinders, and other standard laboratory glassware
« Filtration apparatus (Buchner funnel, filter paper)
e Drying oven

Procedure:

 In a round-bottom flask, combine 9-phenanthreneacetonitrile (1.0 eq), glacial acetic acid
(10 vol), concentrated sulfuric acid (1 vol), and water (2 vol).

 Fit the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

e Maintain the reflux for a period of 4-6 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

» After completion of the reaction, allow the mixture to cool to room temperature.
o Carefully pour the cooled reaction mixture into a beaker containing ice water.

o A precipitate of 9-phenanthreneacetic acid will form. Collect the solid product by vacuum
filtration using a Buchner funnel.

e Wash the collected solid with cold water to remove any residual acid.
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e Dry the product in a drying oven at 60-70 °C to a constant weight.

e Characterize the final product by melting point determination and spectroscopic methods
(e.g., IR, NMR).

Quantitative Data Summary

. . . Melting Point
Reaction Reagents Time (h) Yield (%) °C)
Acetic Acid,
Acidic Hydrolysis  Sulfuric Acid, 4-6 >90 218-220
Water

Reduction of 9-Phenanthreneacetonitrile to 2-
(Phenanthren-9-yl)ethan-1-amine

The reduction of the nitrile group affords the corresponding primary amine, 2-(phenanthren-9-
yl)ethan-1-amine. This amine is a valuable intermediate for the synthesis of various nitrogen-
containing phenanthrene derivatives, including amides, sulfonamides, and Schiff bases, which
are of interest in drug discovery.

Experimental Protocol: Reduction with Lithium
Aluminum Hydride (LiAlH4)

9-Phenanthreneacetonitrile is reduced with the powerful reducing agent lithium aluminum
hydride (LiAIH4) in an anhydrous ethereal solvent.

Materials:
¢ 9-Phenanthreneacetonitrile
e Lithium Aluminum Hydride (LiAIHa4)

o Anhydrous Diethyl Ether or Tetrahydrofuran (THF)
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Dry, three-necked round-bottom flask equipped with a dropping funnel, condenser, and
nitrogen inlet

Magnetic stirrer and stir bar

Ice bath

Sodium sulfate (Naz2S0Oa4) or Magnesium sulfate (MgSOa) for drying

Rotary evaporator

Procedure:

Set up a dry, three-necked round-bottom flask under a nitrogen atmosphere.

In the flask, prepare a suspension of LiAlH4 (1.5 - 2.0 eq) in anhydrous diethyl ether or THF.

Cool the suspension in an ice bath.

Dissolve 9-phenanthreneacetonitrile (1.0 eq) in anhydrous diethyl ether or THF in a
dropping funnel.

Add the solution of 9-phenanthreneacetonitrile dropwise to the stirred LiAIH4 suspension at
a rate that maintains the reaction temperature below 10 °C.

After the addition is complete, remove the ice bath and stir the reaction mixture at room
temperature for 2-4 hours. Monitor the reaction progress by TLC.

Upon completion, cool the reaction mixture again in an ice bath.

Carefully quench the excess LiAlH4 by the sequential dropwise addition of water, followed by
15% aqueous sodium hydroxide, and then again water (Fieser workup).

A granular precipitate of aluminum salts will form. Filter off the solid and wash it thoroughly
with diethyl ether or THF.

Combine the filtrate and the washings. Dry the organic layer over anhydrous sodium sulfate
or magnesium sulfate.
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« Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to obtain the crude 2-(phenanthren-9-yl)ethan-1-amine.

e The crude product can be further purified by crystallization or column chromatography.

o Characterize the final product by spectroscopic methods (e.g., IR, NMR, MS).

Quantitative Data Summary

. Reducing ) )
Reaction Solvent Time (h) Yield (%)
Agent
L ) ) Anhydrous ]
Nitrile Reduction LiAIH4 2-4 High
Ether/THF

Grignhard Reaction of 9-Phenanthreneacetonitrile to
form 1-(Phenanthren-9-yl)ethan-1-one

The reaction of 9-phenanthreneacetonitrile with a Grignard reagent, such as
methylmagnesium bromide, followed by acidic workup, leads to the formation of a ketone, 1-
(phenanthren-9-yl)ethan-1-one. This reaction provides a valuable method for carbon-carbon
bond formation and the synthesis of phenanthrene-based ketones.

Experimental Protocol: Reaction with Methylmagnesium
Bromide

Materials:

e 9-Phenanthreneacetonitrile

* Methylmagnesium Bromide (CHsMgBr) solution in ether or THF
e Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

¢ Dry, three-necked round-bottom flask equipped with a dropping funnel, condenser, and
nitrogen inlet

o Magnetic stirrer and stir bar
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e |ce bath

e Aqueous solution of a weak acid (e.g., ammonium chloride, NH4ClI) or dilute hydrochloric
acid (HCI)

e Separatory funnel

e Sodium sulfate (Na2S0a4) or Magnesium sulfate (MgSOa) for drying

 Rotary evaporator

Procedure:

e Set up a dry, three-necked round-bottom flask under a nitrogen atmosphere.

e Place a solution of 9-phenanthreneacetonitrile (1.0 eq) in anhydrous diethyl ether or THF
in the flask and cool it in an ice bath.

e Add the methylmagnesium bromide solution (1.1 - 1.2 eq) dropwise from a dropping funnel
to the stirred solution of the nitrile.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours. Monitor the reaction by TLC.

o Cool the reaction mixture in an ice bath and quench the reaction by the slow, careful addition
of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Extract the aqueous layer with diethyl ether or THF.

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

 Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to yield the crude 1-(phenanthren-9-yl)ethan-1-one.
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 Purify the crude product by column chromatography or crystallization.

o Characterize the final product by spectroscopic methods (e.g., IR, NMR, MS).

Quantitative Data Summary

. Grignard ) )
Reaction Solvent Time (h) Yield (%)
Reagent
Grignard Anhydrous )
] CHsMgBr 1-2 Moderate to High
Reaction Ether/THF
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Caption: Workflow for the acidic hydrolysis of 9-phenanthreneacetonitrile.
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Caption: Workflow for the reduction of 9-phenanthreneacetonitrile.
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Caption: Workflow for the Grignard reaction of 9-phenanthreneacetonitrile.

 To cite this document: BenchChem. [Application Notes and Protocols: Functionalization of
the Nitrile Group in 9-Phenanthreneacetonitrile]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15176628#functionalization-of-the-nitrile-group-in-

9-phenanthreneacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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